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Compound of Interest

Compound Name: Tetrapropylene glycol

Cat. No.: B038144

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the environmental fate and biodegradability of
Tetrapropylene glycol (TPG), a compound of interest in various industrial applications.
Understanding its behavior in the environment is critical for accurate risk assessment and the
development of sustainable practices. While specific experimental data for TPG is limited in
publicly available literature, this guide synthesizes the existing information and leverages data
from structurally similar propylene glycols to provide a comprehensive overview.

Executive Summary

Tetrapropylene glycol (CAS No. 24800-25-7) is a higher-order propylene glycol.[1][2][3][4][5]
[6][7][8][9] Based on available studies, TPG is classified as inherently biodegradable, meaning
it is expected to be mineralized by microorganisms, but at a slower rate than substances
classified as "readily biodegradable."[10][11][12] Its potential for bioaccumulation is low. While
direct aquatic toxicity data for TPG is scarce, information on the closely related tripropylene
glycol (TPG) suggests a low toxicity profile to aquatic organisms.[13] This guide will delve into
the specifics of these parameters, present the available quantitative data, and outline the
standard methodologies used to determine them.

Physicochemical Properties

A substance's environmental behavior is fundamentally linked to its physical and chemical
properties.
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Property Value Reference
CAS Number 24800-25-7 [1121[3][41[7]
Molecular Formula C12H2605 [11121[7]
Molecular Weight 250.33 g/mol [1121171181
Boiling Point 348.9 °C (Predicted) [2][4]
Density 1.033 g/cm3 (Predicted) [1][2][4]
Water Solubility 4.7 mg/L [12]

Environmental Fate

The environmental fate of a chemical describes its transport and transformation in various

environmental compartments.

Biodegradation

Biodegradation is a key process for the removal of organic substances from the environment.
Studies have shown that the biodegradability of propylene glycols decreases as the number of
oxypropylene units increases from one to four.[11][12] While propylene glycol, dipropylene
glycol, and tripropylene glycol meet the criteria for "ready biodegradability,” tetrapropylene
glycol does not.[11] However, it is considered to be inherently biodegradable and is not
expected to be persistent in aquatic or terrestrial environments.[10]
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Biodegradabili Biodegradatio Biodegradatio

Substance ty n Half-Life n Half-Life Reference
Classification (Ready Test) (Seawater)
Readily
Propylene Glycol ) - 13.6 days [11][14]
Biodegradable
Dipropylene Readil
propy _ Yy i i [11][15]
Glycol Biodegradable
Tripropylene Readil
PToRy cao : : [Lo][11](16]
Glycol Biodegradable
Tetrapropylene Inherentl
ProRY ey : : [Lo][L1]
Glycol Biodegradable
Not Readily
PPG 2700 ) 33.2 days 410 days [11][12]
Biodegradable

Note: Specific half-life data for TPG was not available in the cited sources. The trend of
decreasing biodegradability with increasing chain length is highlighted.

A standardized test for assessing ready biodegradability is the OECD 301F Manometric
Respirometry Test.

The OECD Guideline 301F is a fundamental procedure for assessing the ready
biodegradability of chemical substances.

e Preparation of Inoculum: The test utilizes a mixed population of microorganisms from a
source like activated sludge from a domestic wastewater treatment plant.

o Test Setup: The test substance is added to a mineral medium inoculated with the
microorganisms. The concentration of the test substance is typically set to provide a
theoretical oxygen demand (ThOD) of 50-100 mg/L.

 Incubation: The test vessels are incubated in the dark at a constant temperature (e.g., 20°C)
for 28 days.
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e Measurement: The consumption of oxygen by the microbial population is measured over
time using a manometric respirometer. This consumption is a direct measure of the

biodegradation of the test substance.

+ Data Analysis: The percentage of biodegradation is calculated by comparing the measured
oxygen consumption to the theoretical oxygen demand of the substance. A substance is
considered "readily biodegradable" if it reaches at least 60% biodegradation within a 10-day

window during the 28-day test period.
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Workflow for OECD 301F Biodegradability Test.

Environmental Distribution

Due to its very low vapor pressure, Tetrapropylene glycol is not expected to partition
significantly into the atmosphere. Its water solubility suggests that in aquatic environments, it
will primarily remain in the water column.

Bioaccumulation

The potential for a substance to bioaccumulate is often estimated by its octanol-water partition
coefficient (Log Kow). While a measured Log Kow for TPG was not found, the low Log Kow
values for other propylene glycols and their high water solubility suggest a very low potential for
bioaccumulation and biomagnification in both aquatic and terrestrial organisms.[10]

Ecotoxicity

Ecotoxicity studies evaluate the potential for a substance to cause harm to aquatic and
terrestrial organisms.

Aquatic Toxicity

Direct experimental data on the aquatic toxicity of Tetrapropylene glycol is not readily
available. However, data for the structurally similar Tripropylene glycol indicate a very low order
of toxicity to aquatic organisms.

Organism Test Type Endpoint Value (mgl/L) Reference
Fish Acute LC50 > 1,000 [13]
Daphnia Acute EC50 > 1,000 [13]
Algae Acute EC50 > 1,000 [13]
Daphnia Chronic NOEC > 1,000 [13]

LC50: Lethal concentration for 50% of the test population. EC50: Effect concentration for 50%
of the test population. NOEC: No Observed Effect Concentration.
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Given the structural similarities and the trend of low aquatic toxicity among propylene glycols, it
is anticipated that Tetrapropylene glycol would also exhibit a low toxicity profile.[14][17]

Tetrapropylene Glycol Initial Biodegradation
(C12H2605) Enzymatic Action)

_______________________________________ Intermediate Metabolites Further Oxidation Mineralization Products
(Shorter-chain glycols, organic acids) (CO2 + H20)

Click to download full resolution via product page
Conceptual Biodegradation Pathway of Tetrapropylene Glycol.

Conclusion

In summary, while there are data gaps in the environmental profile of Tetrapropylene glycol,
the available information and data from close structural analogues allow for a reasoned
assessment. TPG is an inherently biodegradable substance with a low potential for
bioaccumulation. It is expected to exhibit low toxicity to aquatic organisms. Its environmental
persistence is not anticipated to be a concern. For professionals in research and drug
development, this profile suggests that while its slower biodegradation rate should be noted, its
overall environmental risk profile is likely to be low. Further empirical studies on TPG would be
beneficial to fully substantiate these conclusions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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